Cas no 1227581-96-5 (3-Amino-4-methoxy-2-(trifluoromethyl)pyridine)

• Product Name: 3-Amino-4-methoxy-2-(trifluoromethyl)pyridine
• CAS No: 1227581-96-5
• MF: C₇H₇F₃N₂O
• MW: 192.138491868973
• CID: 4689280
• Update Time: 2025-10-13

3-Amino-4-methoxy-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-amino-4-methoxy-2-(trifluoromethyl)pyridine
• FCH1153702
• 3-Amino-4-methoxy-2-(trifluoromethyl)pyridine

• Inchi： 1S/C7H7F3N2O/c1-13-4-2-3-12-6(5(4)11)7(8,9)10/h2-3H,11H2,1H3
• InChI Key： QQTUJJALQZDJLR-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C=CN=1)OC)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Topological Polar Surface Area: 48.1

Additional information on 3-Amino-4-methoxy-2-(trifluoromethyl)pyridine

Comprehensive Overview of 3-Amino-4-methoxy-2-(trifluoromethyl)pyridine (CAS No. 1227581-96-5)

3-Amino-4-methoxy-2-(trifluoromethyl)pyridine (CAS No. 1227581-96-5) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, often referred to as a trifluoromethylpyridine derivative, features a pyridine core substituted with amino, methoxy, and trifluoromethyl groups, making it a versatile intermediate in organic synthesis. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for fluorinated compounds in medicinal chemistry.

The trifluoromethyl group in 3-Amino-4-methoxy-2-(trifluoromethyl)pyridine enhances the compound's lipophilicity and metabolic stability, which are critical factors in the development of bioactive molecules. This aligns with current trends in the pharmaceutical industry, where fluorinated building blocks are widely used to improve drug efficacy and reduce side effects. Additionally, the presence of the methoxy group and amino group offers opportunities for further functionalization, enabling the synthesis of diverse derivatives for structure-activity relationship (SAR) studies.

In recent years, the search for novel pyridine derivatives has surged, driven by their applications in cancer therapeutics, central nervous system (CNS) drugs, and antiviral agents. 3-Amino-4-methoxy-2-(trifluoromethyl)pyridine is no exception, as its structural motifs are frequently explored in the design of kinase inhibitors and GPCR modulators. The compound's CAS No. 1227581-96-5 is often queried in scientific databases, reflecting its relevance in cutting-edge research.

From a synthetic perspective, 3-Amino-4-methoxy-2-(trifluoromethyl)pyridine can be prepared through multi-step organic reactions, including nucleophilic substitution and catalytic hydrogenation. Its purity and stability are crucial for reproducible results, making it a subject of interest in process chemistry and quality control discussions. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize this compound, ensuring its suitability for high-value applications.

The agrochemical sector also benefits from trifluoromethylpyridine derivatives, as they are key components in the development of pesticides and herbicides. The 3-Amino-4-methoxy-2-(trifluoromethyl)pyridine scaffold contributes to the bioactivity of these formulations, offering improved pest resistance and environmental stability. This dual utility in pharmaceuticals and agrochemicals underscores the compound's industrial significance.

As the demand for custom synthesis and contract research grows, 3-Amino-4-methoxy-2-(trifluoromethyl)pyridine (CAS No. 1227581-96-5) remains a sought-after intermediate. Its compatibility with modern green chemistry principles, such as atom economy and reduced waste generation, further enhances its appeal. Researchers and manufacturers alike prioritize this compound for its balance of reactivity and selectivity.

In conclusion, 3-Amino-4-methoxy-2-(trifluoromethyl)pyridine represents a pivotal building block in contemporary chemical research. Its structural features and broad applicability make it a focal point for innovation in drug discovery and agrochemical development. With ongoing advancements in synthetic methodologies and analytical technologies, this compound is poised to play an even greater role in addressing global challenges in health and agriculture.